Cas no 1308650-40-9 ((S)-1-(4-iodophenyl)ethanamine hydrochloride)

(S)-1-(4-Iodophenyl)ethanamine hydrochloride is a chiral amine derivative featuring an iodine-substituted aromatic ring, commonly utilized as a key intermediate in pharmaceutical synthesis and asymmetric catalysis. The compound’s stereospecific (S)-configuration ensures high enantioselectivity in reactions, making it valuable for producing optically active compounds. The iodine substituent enhances its reactivity in cross-coupling reactions, such as Suzuki or Sonogashira couplings, facilitating further functionalization. As a hydrochloride salt, it offers improved stability and solubility in polar solvents, simplifying handling and storage. This compound is particularly useful in medicinal chemistry for the development of targeted therapeutics and in academic research for exploring chiral building blocks. Its well-defined structure and purity make it a reliable choice for synthetic applications.
(S)-1-(4-iodophenyl)ethanamine hydrochloride structure
1308650-40-9 structure
Product Name:(S)-1-(4-iodophenyl)ethanamine hydrochloride
CAS No:1308650-40-9
MF:C8H11ClIN
MW:283.537113428116
MDL:MFCD16295044
CID:3041976
PubChem ID:50988048
Update Time:2025-11-05

(S)-1-(4-iodophenyl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (S)-1-(4-Iodophenyl)ethanamine hydrochloride
    • (S)-1-(4-iodophenyl)ethanamine-HCl
    • (S)-1-(4-Iodophenyl)ethanamine HCl
    • (1S)-1-(4-iodophenyl)ethanamine;hydrochloride
    • (1S)-1-(4-iodophenyl)ethan-1-amine hydrochloride
    • AB0000874
    • (S)-1-(4-iodophenyl)ethanamine-hydrochloride
    • (1S)-1-(4-iodophenyl)ethanamine hydrochloride
    • Y10311
    • A904458
    • EN300-73263
    • 1308650-40-9
    • MFCD16295044
    • DS-19463
    • Z1696091699
    • C8H11ClIN
    • 56639-48-6
    • (S)-1-(4-iodophenyl)ethanaminehydrochloride
    • (S)-1-(4-Iodophenyl)ethan-1-amine hydrochloride
    • CS-0131592
    • AKOS030632826
    • (S)-1-(4-iodophenyl)ethanamine hydrochloride
    • MDL: MFCD16295044
    • Inchi: 1S/C8H10IN.ClH/c1-6(10)7-2-4-8(9)5-3-7;/h2-6H,10H2,1H3;1H/t6-;/m0./s1
    • InChI Key: PZYFIOFVFANOJA-RGMNGODLSA-N
    • SMILES: IC1C=CC(=CC=1)[C@H](C)N.Cl

Computed Properties

  • Exact Mass: 282.96247g/mol
  • Monoisotopic Mass: 282.96247g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 97.4
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26

(S)-1-(4-iodophenyl)ethanamine hydrochloride Security Information

(S)-1-(4-iodophenyl)ethanamine hydrochloride Pricemore >>

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Additional information on (S)-1-(4-iodophenyl)ethanamine hydrochloride

Market Research and Analysis of (S)-1-(4-iodophenyl)ethanamine hydrochloride in Chemical-Biomedical Field

The compound (S)-1-(4-iodophenyl)ethanamine hydrochloride, identified by the CAS number 1308650-40-9, has garnered significant attention in the chemical-biomedical industry due to its potential applications in drug development and research. This compound is a chiral derivative of 4-iodoaniline, which is widely used in the synthesis of various pharmaceutical agents, particularly in the field of oncology and neurology.

Recent studies have highlighted the role of (S)-1-(4-iodophenyl)ethanamine hydrochloride as a key intermediate in the synthesis of bioactive molecules. Its chiral center provides unique stereochemical properties, making it an essential component in the development of enantioselective drugs. The compound's ability to modulate cellular signaling pathways has positioned it as a promising candidate for targeted therapies.

Market demand for this compound is driven by its use in preclinical research and early-stage clinical trials. The global supply chain for (S)-1-(4-iodophenyl)ethanamine hydrochloride is dominated by specialized chemical manufacturers and research institutions, with a growing emphasis on sustainable synthesis methods to meet increasing demand while minimizing environmental impact.

The research objectives for this compound include optimizing synthetic routes to enhance yield and purity, as well as exploring its pharmacokinetic properties to better understand its potential therapeutic applications. Collaborative efforts between academia and industry have been instrumental in advancing the understanding of this compound's biological activity and its translational potential.

In conclusion, (S)-1-(4-iodophenyl)ethanamine hydrochloride represents a valuable asset in the chemical-biomedical landscape, with ongoing research and development activities poised to expand its utility in drug discovery and therapeutic interventions.

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